![molecular formula C17H16BrN3OS B3507127 3-[(4-bromobenzyl)thio]-5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole](/img/structure/B3507127.png)
3-[(4-bromobenzyl)thio]-5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole
Overview
Description
3-[(4-bromobenzyl)thio]-5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agricultural science, and material science.
Mechanism of Action
The mechanism of action of 3-[(4-bromobenzyl)thio]-5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole is not fully understood, but studies suggest that it may act by inhibiting specific enzymes or proteins involved in various biological processes. In cancer cells, it has been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis. In plant pathogens, it has been shown to inhibit the activity of specific enzymes involved in cell wall synthesis and energy metabolism, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application and concentration used. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to cell death. In plant pathogens, it has been shown to inhibit growth and reproduction, leading to reduced disease severity. In material science, it has been shown to inhibit corrosion and improve the mechanical properties of materials.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(4-bromobenzyl)thio]-5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole in lab experiments include its high purity, stability, and efficacy in various applications. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on 3-[(4-bromobenzyl)thio]-5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole. In medicinal chemistry, further studies are needed to optimize its anti-cancer activity and reduce potential side effects. In agricultural science, further studies are needed to determine its efficacy against a wider range of plant pathogens and pests. In material science, further studies are needed to explore its potential as a building block for the synthesis of novel materials with specific properties. Overall, the future research on this compound has the potential to lead to the development of new drugs, pesticides, and materials with significant applications in various fields.
Scientific Research Applications
3-[(4-bromobenzyl)thio]-5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole has shown promising results in various scientific research applications. In medicinal chemistry, it has been studied for its potential as an anti-cancer agent, with studies showing its ability to inhibit cancer cell growth and induce apoptosis. In agricultural science, it has been investigated for its potential as a fungicide and insecticide, with studies showing its efficacy against various plant pathogens and pests. In material science, it has been studied for its potential as a corrosion inhibitor and as a building block for the synthesis of novel materials.
properties
IUPAC Name |
3-[(4-bromophenyl)methylsulfanyl]-5-(2-methoxyphenyl)-4-methyl-1,2,4-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrN3OS/c1-21-16(14-5-3-4-6-15(14)22-2)19-20-17(21)23-11-12-7-9-13(18)10-8-12/h3-10H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFQIXYFMERRJDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC2=CC=C(C=C2)Br)C3=CC=CC=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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